Cleomiscosin C
Cleomiscosin C
Brand Name:
Vulcanchem
CAS No.:
84575-10-0
VCID:
VC0020649
InChI:
InChI=1S/C21H20O9/c1-25-12-7-11(8-13(26-2)17(12)24)18-15(9-22)28-21-19-10(4-5-16(23)29-19)6-14(27-3)20(21)30-18/h4-8,15,18,22,24H,9H2,1-3H3/t15-,18-/m1/s1
SMILES:
COC1=CC(=CC(=C1O)OC)C2C(OC3=C4C(=CC(=C3O2)OC)C=CC(=O)O4)CO
Molecular Formula:
C21H20O9
Molecular Weight:
416.4 g/mol
Cleomiscosin C
CAS No.: 84575-10-0
Reference Standards
VCID: VC0020649
Molecular Formula: C21H20O9
Molecular Weight: 416.4 g/mol
| CAS No. | 84575-10-0 |
|---|---|
| Product Name | Cleomiscosin C |
| Molecular Formula | C21H20O9 |
| Molecular Weight | 416.4 g/mol |
| IUPAC Name | (2R,3R)-3-(4-hydroxy-3,5-dimethoxyphenyl)-2-(hydroxymethyl)-5-methoxy-2,3-dihydropyrano[3,2-h][1,4]benzodioxin-9-one |
| Standard InChI | InChI=1S/C21H20O9/c1-25-12-7-11(8-13(26-2)17(12)24)18-15(9-22)28-21-19-10(4-5-16(23)29-19)6-14(27-3)20(21)30-18/h4-8,15,18,22,24H,9H2,1-3H3/t15-,18-/m1/s1 |
| Standard InChIKey | GZXPCBAETDEQAX-CRAIPNDOSA-N |
| Isomeric SMILES | COC1=CC(=CC(=C1O)OC)[C@@H]2[C@H](OC3=C4C(=CC(=C3O2)OC)C=CC(=O)O4)CO |
| SMILES | COC1=CC(=CC(=C1O)OC)C2C(OC3=C4C(=CC(=C3O2)OC)C=CC(=O)O4)CO |
| Canonical SMILES | COC1=CC(=CC(=C1O)OC)C2C(OC3=C4C(=CC(=C3O2)OC)C=CC(=O)O4)CO |
| Appearance | Powder |
| Synonyms | cleomiscosin C |
| PubChem Compound | 11464176 |
| Last Modified | Nov 11 2021 |
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